2-({1-[(2-bromophenyl)methyl]piperidin-4-yl}methoxy)pyrazine

• IUPAC Name: 2-[[1-[(2-bromophenyl)methyl]piperidin-4-yl]methoxy]pyrazine
• InChI: InChI=1S/C17H20BrN3O/c18-16-4-2-1-3-15(16)12-21-9-5-14(6-10-21)13-22-17-11-19-7-8-20-17/h1-4,7-8,11,14H,5-6,9-10,12-13H2
• InChI Key: PINATFGUBMJMTI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COC2=NC=CN=C2)CC3=CC=CC=C3Br
• Molecular Formula: C17H20BrN3O
• Molecular Weight: 362.3 g/mol

Description

The compound “2-({1-[(2-bromophenyl)methyl]piperidin-4-yl}methoxy)pyrazine” is a complex organic molecule. It contains a piperidine ring, which is a common structural motif found in agrochemicals and pharmaceuticals. The piperidine ring can be found in biologically active compounds for a variety of disease states.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a novel compound with a similar structure was obtained in good yield via a three-step protocol. Another method involves the reaction of protected 1,2-diamines with 2-bromoethyldiphenylsulfonium triflate under basic conditions.

Molecular Structure Analysis

The molecular structure of such compounds is typically assigned by High-Resolution Mass Spectrometry (HRMS), Infrared spectroscopy (IR), and Nuclear Magnetic Resonance (NMR) experiments.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of such compounds often include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds are typically determined using various analytical techniques, including HRMS, IR, and NMR.

Scientific Research Applications

Suzuki–Miyaura Coupling

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Protodeboronation

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Antihistamine Research

. Therefore, this compound could potentially be used in the development of new antihistamine drugs.

Antiparasitic Research

. This compound could be used in research aimed at developing new antiparasitic treatments.

Antidepressant Research

. This compound could potentially be used in research for new antidepressant medications.

Anti-inflammatory Research

.

Anticoagulant Research

. This compound could potentially be used in research aimed at developing new anticoagulant treatments.

Antitumor Research

.

Future Directions

The future directions in the research of such compounds could involve the design, synthesis, and evaluation of their biological activity against various diseases. For instance, a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity.

Mechanism of Action

Target of Action

It’s known that compounds with similar structures have been used in suzuki–miyaura (sm) cross-coupling reactions . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .

Mode of Action

The compound likely interacts with its targets through a process similar to the Suzuki–Miyaura (SM) cross-coupling reaction . In this reaction, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

The compound likely affects the biochemical pathways involved in the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst .

Pharmacokinetics

It’s known that boronic acids and their esters, which are similar to the compound , are only marginally stable in water . This could impact the compound’s Absorption, Distribution, Metabolism, and Excretion (ADME) properties and its bioavailability.

Result of Action

The suzuki–miyaura (sm) cross-coupling reaction, which the compound is likely involved in, results in the formation of a new carbon–carbon bond .

Action Environment

The action, efficacy, and stability of the compound “2-({1-[(2-bromophenyl)methyl]piperidin-4-yl}methoxy)pyrazine” could be influenced by various environmental factors. For instance, the stability of similar compounds, such as boronic acids and their esters, can be affected by the presence of water .